Cas no 2034559-05-0 (N-1-(1-benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide)

• Product name: N-1-(1-benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide
• CAS No: 2034559-05-0
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 5921181
• PubChem ID: 119104160

N-1-(1-benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide
• 2034559-05-0
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-2,3,4-trimethoxybenzamide
• N-(1-(benzofuran-2-yl)propan-2-yl)-2,3,4-trimethoxybenzamide
• AKOS026697308
• F6556-7592

• Inchi： 1S/C21H23NO5/c1-13(11-15-12-14-7-5-6-8-17(14)27-15)22-21(23)16-9-10-18(24-2)20(26-4)19(16)25-3/h5-10,12-13H,11H2,1-4H3,(H,22,23)
• InChI Key： JSXDHSSDHBGTLX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1CC(C)NC(C1C=CC(=C(C=1OC)OC)OC)=O

Computed Properties

• Exact Mass: 369.15762283g/mol
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.9Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide

N-1-(1-Benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide (CAS No. 2034559-05-0): A Comprehensive Overview

N-1-(1-Benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide (CAS No. 2034559-05-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-1-(1-Benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide is characterized by a benzofuran ring system linked to a substituted propan-2-yl group and a 2,3,4-trimethoxybenzamide moiety. The presence of multiple methoxy groups and the benzofuran ring contributes to its lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-1-(1-Benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide in various therapeutic areas. One notable application is its anti-inflammatory activity. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary research has indicated that N-1-(1-Benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide exhibits potent anti-cancer properties. In cell culture experiments, it has been shown to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

In addition to its anti-inflammatory and anti-cancer activities, N-1-(1-Benzofuran-2-yl)propan-2-yl-2,3,4-trimethoxybenzamide has also shown promise in neuroprotective applications. Studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and reduce the accumulation of beta-amyloid plaques in cellular models of Alzheimer's disease. These findings suggest that it may have therapeutic potential for neurodegenerative disorders.

The pharmacokinetic properties of N-1-(1-Benzofuran-2-y l)propan - 2 - yl - 2 , 3 , 4 - trimethoxybenzamide have been investigated in preclinical studies. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it a promising candidate for further development into a viable drug candidate.

To further explore the therapeutic potential of N - 1 - ( 1 - Benzofuran - 2 - yl ) propan - 2 - yl - 2 , 3 , 4 - trimethoxybenzamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials will provide crucial data on its pharmacological effects and potential side effects.

In conclusion, N - 1 - ( 1 - Benzofuran - 2 - yl ) propan - 2 - yl - 2 , 3 , 4 - trimethoxybenzamide (CAS No. 2034559 - 05 - 0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry. As more data becomes available from ongoing studies and clinical trials, it is expected that this compound will play an increasingly important role in the development of new treatments for various diseases.